Cas no 1443307-16-1 (2-(4-Fluoro-3,5-dimethylphenyl)-2-oxoacetic acid)

• Product Name: 2-(4-Fluoro-3,5-dimethylphenyl)-2-oxoacetic acid
• CAS No: 1443307-16-1
• MF: C₁₀H₉FO₃
• MW: 196.175066709518
• CID: 5699925
• PubChem ID: 65296721
• Update Time: 2025-10-29

2-(4-Fluoro-3,5-dimethylphenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• AKOS014631497
• 2-(4-fluoro-3,5-dimethylphenyl)-2-oxoacetic acid
• (4-Fluoro-3,5-dimethylphenyl)oxoacetic acid
• 1443307-16-1
• 2-(4-fluoro-3,5-dimethylphenyl)-2-oxoaceticacid
• 2-(4-Fluoro-3,5-dimethylphenyl)-2-oxoacetic acid

• MDL： MFCD21187173
• Inchi： 1S/C10H9FO3/c1-5-3-7(9(12)10(13)14)4-6(2)8(5)11/h3-4H,1-2H3,(H,13,14)
• InChI Key： RUEFEKFMHVJCHB-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC(C(C(=O)O)=O)=CC=1C

Computed Properties

• Exact Mass: 196.05357231g/mol
• Monoisotopic Mass: 196.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.4Ų

Additional information on 2-(4-Fluoro-3,5-dimethylphenyl)-2-oxoacetic acid

Comprehensive Guide to 2-(4-Fluoro-3,5-dimethylphenyl)-2-oxoacetic acid (CAS No. 1443307-16-1): Properties, Applications, and Market Insights

2-(4-Fluoro-3,5-dimethylphenyl)-2-oxoacetic acid (CAS 1443307-16-1) is an organofluorine compound with a unique structural framework, combining a fluorinated aromatic ring and a reactive α-keto acid moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile chemical properties. The presence of both fluoro and methyl substituents on the phenyl ring enhances its metabolic stability, making it a valuable intermediate in drug discovery.

In recent years, the demand for fluorinated organic compounds like 2-(4-Fluoro-3,5-dimethylphenyl)-2-oxoacetic acid has surged, driven by their applications in small-molecule therapeutics and crop protection agents. Researchers are particularly interested in its potential as a building block for kinase inhibitors and anti-inflammatory drugs, aligning with the growing focus on precision medicine and targeted therapies. The compound's CAS 1443307-16-1 is frequently searched in scientific databases, reflecting its relevance in modern chemistry.

The physicochemical properties of 2-(4-Fluoro-3,5-dimethylphenyl)-2-oxoacetic acid include a molecular weight of 196.17 g/mol and a purity typically exceeding 98%. Its solubility profile (soluble in polar organic solvents like DMSO and methanol) makes it suitable for various synthetic protocols. The electron-withdrawing effect of the fluorine atom influences its reactivity, enabling selective transformations in cross-coupling reactions and nucleophilic substitutions – key topics in contemporary green chemistry discussions.

From an industrial perspective, CAS 1443307-16-1 is synthesized through controlled Friedel-Crafts acylation followed by oxidation, with manufacturers optimizing yields to meet the needs of contract research organizations (CROs). Market analysts note increased patent filings involving this compound, particularly in bioconjugation techniques and prodrug development – areas gaining traction due to advancements in ADC (antibody-drug conjugate) technologies.

Environmental and regulatory aspects of 2-(4-Fluoro-3,5-dimethylphenyl)-2-oxoacetic acid are also under scrutiny. While not classified as hazardous under current GHS standards, its degradation pathways are being studied to align with sustainable chemistry initiatives. This resonates with the broader industry shift toward EPA-compliant intermediates, a frequently searched term among environmental chemists.

For laboratory handling, 1443307-16-1 requires standard precautions for carboxylic acid derivatives, including storage at 2-8°C in amber vials to prevent photodegradation. Analytical methods like HPLC and LC-MS are commonly employed for quality control, addressing the pharmaceutical industry's emphasis on impurity profiling – another trending search topic in analytical chemistry forums.

The future outlook for 2-(4-Fluoro-3,5-dimethylphenyl)-2-oxoacetic acid remains positive, with projected CAGR growth in the fine chemicals sector. Its adaptability in structure-activity relationship (SAR) studies and compatibility with continuous flow chemistry systems position it as a compound of enduring relevance in both academic and industrial settings.